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This guide provides an in-depth exploration of barium bromide dihydrate (BaBrz-2H20), a
compound of significant historical importance and continued relevance in various scientific
domains. Tailored for researchers, scientists, and drug development professionals, this
document delves into the compound's discovery, its pivotal role in the history of science, its
physicochemical properties, and detailed protocols for its synthesis and handling.

Introduction: The Enduring Significance of an
Alkaline Earth Halide

Barium bromide, an inorganic salt, exists as a white crystalline solid that is highly soluble in
water.[1][2] It is commonly found in its dihydrate form, BaBrz2-2H20.[3][4] While not as
commercially prevalent as other barium salts, its unique properties have cemented its place in
the annals of scientific discovery and it continues to be a valuable reagent in modern chemistry.
[5][6] Its primary historical significance lies in its crucial role in the groundbreaking work of
Marie Curie and her isolation of radium, a feat that fundamentally altered our understanding of
atomic structure and radioactivity.[5][6][7]
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A Journey Through Time: The Discovery and
History of Barium Bromide

The story of barium bromide is intrinsically linked to the discovery of its constituent elements.
Barium (Ba) was first identified as a new element in 1772 by Swedish chemist Carl Wilhelm
Scheele, who distinguished its oxide, baryta, from lime.[8][9] The elemental metal was later
isolated in 1808 by Sir Humphry Davy in England through the electrolysis of molten barium
salts.[10][11][12] Bromine (Br) was discovered in 1825 and 1826 by Antoine Jérdme Balard and
Leopold Gmelin.[5]

While a definitive "eureka” moment for the first synthesis of barium bromide is not precisely
documented, its preparation is understood to have occurred in the early 19th century. This
period saw a surge in the investigation of alkaline earth metals and their halides following
Davy's successful isolations.[3][13][14] The straightforward neutralization reaction required for
its synthesis would have been accessible to chemists of that era.

The most celebrated chapter in the history of barium bromide began in the late 19th and early
20th centuries with the pioneering research of Marie Curie.[5] In her quest to isolate radium
from pitchblende, she devised a process of fractional crystallization.[6][15] Radium and barium,
being in the same group on the periodic table, share similar chemical properties, making their
separation exceptionally challenging. Curie ingeniously exploited the slight difference in
solubility between radium bromide and barium bromide.[6] By repeatedly dissolving and
recrystallizing the mixture, she was able to progressively enrich the radium in the crystals, as
radium bromide is less soluble than barium bromide in the solution.[6] This painstaking process
was instrumental in obtaining pure radium salts, which led to a second Nobel Prize for Curie,
this time in Chemistry in 1911, for the discovery of radium and polonium.[8]

Physicochemical Properties of Barium Bromide and
its Dihydrate

Barium bromide is an ionic compound that forms a white, crystalline powder.[16] The
anhydrous form is hygroscopic, readily absorbing moisture from the air to form the dihydrate.[3]
[16]
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Barium Bromide

Property Barium Bromide Dihydrate
(Anhydrous)
Chemical Formula BaBr2 BaBr2-2H20
Molar Mass 297.14 g/mol [3] 333.17 g/mol
Appearance White solid[3] White crystalline powder/lumps
Density 4.78 g/cm?3[3] 3.58 g/cm3[3]
) ] Decomposes at 75°C, loses
Melting Point 857 °C (1,575 °F; 1,130 K)[3]
H20[13]
Boiling Point 1,835 °C (3,335 °F; 2,108 K)[3]  Not applicable
Solubility in Water 92.2 g/100 mL (0°C)[3] Soluble[6]
Crystal Structure Orthorhombic, PbClz-type[3]

Experimental Protocols
Synthesis of Barium Bromide Dihydrate

The synthesis of barium bromide dihydrate is a straightforward acid-base neutralization
reaction. The choice of barium precursor can be either barium carbonate or barium sulfide.[3]

Materials:

e Barium Carbonate (BaCOs) or Barium Sulfide (BaS)
e Hydrobromic Acid (HBr), 48% aqueous solution

« Distilled water

» Beakers

e Stirring rod

e Heating plate

« Filtration apparatus (e.g., Buchner funnel, filter paper)
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e Crystallizing dish
e Drying oven
Step-by-Step Methodology:

o Reaction Setup: In a well-ventilated fume hood, carefully measure a stoichiometric amount of
barium carbonate or barium sulfide and place it in a beaker.

e Acid Addition: Slowly and with constant stirring, add a slight excess of 48% hydrobromic acid
to the beaker. The reaction with barium carbonate will produce effervescence due to the
release of carbon dioxide gas, while the reaction with barium sulfide will produce hydrogen
sulfide gas, which is toxic and has a characteristic rotten egg smell. Extreme caution and an
efficient fume hood are mandatory for the latter.

o BaCOs + 2HBr — BaBrz + H20 + CO2[3]
o BaS + 2HBr - BaBrz + H25[3]

o Completion of Reaction: Continue stirring until the reaction ceases. If using barium
carbonate, this will be when the effervescence stops. Gently heat the solution to ensure the
reaction goes to completion and to expel any dissolved gases.

 Filtration: Filter the resulting solution while hot to remove any unreacted starting material or
impurities.

o Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solution to cool
slowly to room temperature. Barium bromide dihydrate crystals will precipitate out of the
solution. To increase the yield, the solution can be further concentrated by gentle heating
before cooling.

e |solation and Drying: Collect the crystals by filtration. Wash the crystals with a small amount
of cold distilled water to remove any remaining soluble impurities. Dry the crystals in a drying
oven at a temperature below 75°C to avoid dehydration to the anhydrous form.[13] Heating
to 120°C will yield the anhydrous salt.[3][10]
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Caption: Workflow for the synthesis of barium bromide dihydrate.

Safety and Handling

Barium bromide, like other soluble barium salts, is toxic upon ingestion or inhalation.[3]
Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn at all times when handling this compound.[11][12][14] All work should be
conducted in a well-ventilated area or a fume hood to avoid the inhalation of dust.[12][14] In
case of accidental contact with skin or eyes, the affected area should be rinsed immediately
with copious amounts of water.[12] If ingested, seek immediate medical attention.[12]

Logical Relationships: Anhydrous vs. Dihydrate
Forms

The relationship between the anhydrous and dihydrate forms of barium bromide is a reversible
process governed by temperature.
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Caption: The reversible relationship between anhydrous and dihydrate forms of barium
bromide.

Conclusion

Barium bromide dihydrate is a compound with a rich history that continues to be relevant in
chemical synthesis and research. Its story is a testament to the incremental nature of scientific
discovery, from the initial identification of its constituent elements to its pivotal application in
one of the most significant scientific achievements of the 20th century. A thorough
understanding of its properties, synthesis, and safe handling is essential for its continued use in
advancing scientific knowledge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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